Cas no 52517-34-7 (Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI))
52517-34-7 structure
Product Name:Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
CAS No:52517-34-7
MF:C16H19BrN2
MW:319.239463090897
CID:368931
PubChem ID:148587
Update Time:2025-04-19
Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
- (6aR,9R)-9-(bromomethyl)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
- 17-BROMOFESTUCLAVINE
- (8-beta)-8-(Bromomethyl)-6-methylergoline
- UR16772D9U
- UNII-UR16772D9U
- Ergoline, 8-(bromomethyl)-6-methyl-, (8beta)
- Ergoline, 8-(bromomethyl)-6-methyl-, (8-beta)-
- CCRIS 6645
- 8-(Bromomethyl)-6-methylergoline
- 52517-34-7
- DTXSID00966955
-
- Inchi: 1S/C16H19BrN2/c1-19-9-10(7-17)5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)19/h2-4,8,10,13,15,18H,5-7,9H2,1H3/t10-,13?,15+/m0/s1
- InChI Key: NRNPZUVPUBSFMI-NXGPAIQASA-N
- SMILES: BrC[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1
Computed Properties
- Exact Mass: 318.07327
- Monoisotopic Mass: 318.07316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 19Ų
Experimental Properties
- PSA: 19.03
Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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